Cas no 2229323-59-3 (2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine
• CAS No: 2229323-59-3
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 6040791
• PubChem ID: 165709872
• Update Time: 2025-05-26

2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine
• 2229323-59-3
• EN300-1799233
• 2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine

• Inchi： 1S/C12H15FN2O2/c1-11(2,14)12(5-6-12)9-7-8(15(16)17)3-4-10(9)13/h3-4,7H,5-6,14H2,1-2H3
• InChI Key： PFPHAGGSEAAOGK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(C(C)(C)N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine

Recent Advances in the Study of 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine (CAS: 2229323-59-3)

In recent years, the compound 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine (CAS: 2229323-59-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and nitro-substituted phenyl structure, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve higher efficiency. These methodological advancements have facilitated the production of the compound in quantities sufficient for preclinical testing, paving the way for further pharmacological evaluations.

Pharmacological studies have revealed that 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that the compound may have applications in the treatment of neurological disorders, including depression and anxiety. Its mechanism of action appears to involve the inhibition of monoamine transporters, which could explain its observed effects on mood regulation. However, further studies are required to fully elucidate its pharmacodynamic profile.

In addition to its neurological effects, recent research has explored the potential of 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine in oncology. Early-stage investigations indicate that the compound may possess cytotoxic properties against certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings are supported by molecular docking studies, which suggest that the compound interacts with key proteins involved in cell proliferation and apoptosis. While these results are promising, extensive preclinical and clinical trials will be necessary to validate its efficacy and safety in oncological applications.

The pharmacokinetic properties of 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine have also been a focus of recent research. Studies have demonstrated that the compound exhibits favorable bioavailability and metabolic stability, with a half-life that supports once-daily dosing in potential therapeutic regimens. However, challenges remain in optimizing its distribution and minimizing off-target effects, which are critical for its development as a viable drug candidate.

In conclusion, 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its unique structural features and promising pharmacological properties make it a compelling subject for further research. Continued investigations into its synthesis, mechanism of action, and therapeutic potential will be essential to fully realize its clinical applications. As the field progresses, this compound may emerge as a key player in the development of novel treatments for neurological and oncological disorders.